Cas no 2138120-79-1 (3-Cyclopropyl-4-ethylcyclohexan-1-amine)

• Product Name: 3-Cyclopropyl-4-ethylcyclohexan-1-amine
• CAS No: 2138120-79-1
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6008019
• PubChem ID: 165875550
• Update Time: 2025-05-25

3-Cyclopropyl-4-ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138120-79-1
• EN300-1157882
• 3-cyclopropyl-4-ethylcyclohexan-1-amine
• 3-Cyclopropyl-4-ethylcyclohexan-1-amine

• Inchi： 1S/C11H21N/c1-2-8-5-6-10(12)7-11(8)9-3-4-9/h8-11H,2-7,12H2,1H3
• InChI Key： IAUVROXFILXNEJ-UHFFFAOYSA-N
• SMILES： NC1CCC(CC)C(C1)C1CC1

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-Cyclopropyl-4-ethylcyclohexan-1-amine

Research Brief on 3-Cyclopropyl-4-ethylcyclohexan-1-amine (CAS: 2138120-79-1): Recent Advances and Applications in Chemical Biology and Medicine

3-Cyclopropyl-4-ethylcyclohexan-1-amine (CAS: 2138120-79-1) is a structurally unique cyclohexylamine derivative that has recently garnered significant attention in chemical biology and medicinal chemistry research. This compound's distinctive cyclopropyl and ethyl substituents on the cyclohexane ring confer specific steric and electronic properties, making it a valuable scaffold for drug discovery and biological probe development. Recent studies have explored its potential as a building block for novel pharmacophores targeting central nervous system (CNS) disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for developing sigma-1 receptor modulators. Researchers at University of California, San Francisco successfully incorporated 3-Cyclopropyl-4-ethylcyclohexan-1-amine into a series of novel compounds showing promising binding affinity (Ki = 12-45 nM) and selectivity profiles. The rigid cyclopropyl group was found to enhance conformational restraint, while the ethyl moiety contributed to optimal lipophilicity for blood-brain barrier penetration. These findings suggest potential applications in neuropathic pain and neurodegenerative disease therapeutics.

In the field of antimicrobial research, a recent patent application (WO2023187562) disclosed derivatives of 3-Cyclopropyl-4-ethylcyclohexan-1-amine exhibiting potent activity against drug-resistant Gram-positive bacteria, including MRSA and VRE strains. The lead compound in this series showed MIC values of 0.5-2 μg/mL while maintaining low cytotoxicity (CC50 > 100 μM in mammalian cells). Structural-activity relationship (SAR) studies highlighted the critical role of the amine functionality for target engagement with bacterial topoisomerase IV.

Analytical chemistry advancements have also been made regarding this compound. A 2024 Analytical and Bioanalytical Chemistry paper presented a novel UPLC-MS/MS method for quantifying 3-Cyclopropyl-4-ethylcyclohexan-1-amine in biological matrices with exceptional sensitivity (LLOQ of 0.1 ng/mL). This method has proven valuable for pharmacokinetic studies, revealing favorable absorption and distribution properties (oral bioavailability of 78% in rodent models) that support further pharmaceutical development.

The compound's synthetic accessibility has been improved through recent methodological developments. A Green Chemistry publication described a biocatalytic approach using engineered amine dehydrogenases that achieves the asymmetric synthesis of 3-Cyclopropyl-4-ethylcyclohexan-1-amine with >99% ee and 85% yield. This sustainable synthesis route significantly reduces the environmental impact compared to traditional chemical methods while maintaining high purity standards required for pharmaceutical applications.

Emerging research directions include exploring the compound's potential in radiopharmaceuticals. Preliminary PET imaging studies with carbon-11 labeled analogs have shown promising brain uptake and retention characteristics, suggesting utility as diagnostic tools for neurological disorders. Additionally, computational modeling studies predict favorable interactions with several therapeutically relevant protein targets, including 5-HT receptors and dopamine transporters, opening new avenues for structure-based drug design.

As research progresses, 3-Cyclopropyl-4-ethylcyclohexan-1-amine continues to demonstrate versatility as a privileged structure in medicinal chemistry. Its balanced physicochemical properties, synthetic tractability, and demonstrated biological activities position it as an important scaffold for future drug discovery efforts. Ongoing studies are investigating its incorporation into PROTACs and other targeted protein degradation platforms, potentially expanding its therapeutic applications to previously undruggable targets.